Cas no 186752-07-8 (Ethanone,1-[2,4-bis(hydroxymethyl)-1-azetidinyl]-)

• Product Name: Ethanone,1-[2,4-bis(hydroxymethyl)-1-azetidinyl]-
• CAS No: 186752-07-8
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 114899
• PubChem ID: 21463373
• Update Time: 2025-04-18

Ethanone,1-[2,4-bis(hydroxymethyl)-1-azetidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2,4-bis(hydroxymethyl)-1-azetidinyl]-
• 2,4-Azetidinedimethanol, 1-acetyl- (9CI)
• 1-[2,4-bis(hydroxymethyl)azetidin-1-yl]ethan-1-one
• 186752-07-8
• SCHEMBL8303527
• 1-[2,4-bis(hydroxymethyl)azetidin-1-yl]ethanone
• 1-(2,4-Bis(hydroxymethyl)azetidin-1-yl)ethanone

• Inchi： 1S/C7H13NO3/c1-5(11)8-6(3-9)2-7(8)4-10/h6-7,9-10H,2-4H2,1H3
• InChI Key： MWACGOZASVGQOK-UHFFFAOYSA-N
• SMILES： OCC1CC(CO)N1C(C)=O

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.77